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Compound of Interest

Compound Name: MAK683 hydrochloride

CAS No.: 2170606-94-5

Cat. No.: B8820280

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended storage

conditions, stability profile, and relevant biological pathways for the EED inhibitor, MAK683,

when dissolved in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is crucial for

ensuring the integrity and reproducibility of experimental results.

Introduction to MAK683
MAK683 is a potent and selective allosteric inhibitor of the Polycomb Repressive Complex 2

(PRC2) subunit, Embryonic Ectoderm Development (EED).[1][2][3] By binding to the

H3K27me3 binding pocket of EED, MAK683 disrupts the interaction between EED and the

catalytic subunit EZH2.[1][2] This disruption leads to the inhibition of PRC2's histone

methyltransferase activity, specifically preventing the trimethylation of histone H3 at lysine 27

(H3K27me3).[1] The reduction in this repressive epigenetic mark leads to altered gene

expression and a decrease in the proliferation of cancer cells dependent on PRC2 activity.[1][3]
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Long-Term Storage and Stability of MAK683 in
DMSO
Proper storage of MAK683 in DMSO is critical to prevent degradation and ensure its biological

activity. The stability of a compound in DMSO can be influenced by factors such as

temperature, the presence of water, oxygen, and repeated freeze-thaw cycles.[4][5][6]

Recommended Storage Conditions
For optimal long-term stability, MAK683 stock solutions in DMSO should be stored under the

following conditions:

Storage Temperature Recommended Duration Source

-80°C Up to 2 years [7]

-20°C Up to 1 year [7]

-20°C (aliquoted) Up to 1 month [8][9]

Note: To minimize the impact of repeated freeze-thaw cycles and exposure to atmospheric

moisture, it is highly recommended to aliquot the stock solution into single-use volumes before

freezing.[6][9]

Factors Influencing Stability
Water Content: DMSO is hygroscopic and readily absorbs moisture from the air. The

presence of water can be a more significant factor in compound degradation than oxygen.[4]

[5][6] It is crucial to use anhydrous DMSO and handle solutions in a low-humidity

environment.

Freeze-Thaw Cycles: While some studies on diverse compound libraries have shown

minimal degradation after multiple freeze-thaw cycles, it is a known risk for sensitive

compounds.[4][5][6] Aliquoting is the best practice to mitigate this risk.

Concentration: Higher concentrations (e.g., 10 mM) of the compound in DMSO are generally

more stable.[6]
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MAK683 Signaling Pathway
MAK683 targets a key protein-protein interaction within the PRC2 complex, a fundamental

regulator of gene expression.

Caption: Mechanism of action of MAK683 in the PRC2 signaling pathway.

Experimental Protocols
Protocol 1: Preparation of MAK683 Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of MAK683 in

DMSO.

Materials:

MAK683 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass or polypropylene vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the MAK683 powder to room temperature before opening to minimize moisture

condensation.

Calculate the required mass of MAK683 to achieve the desired stock concentration (e.g., 10

mM).

In a sterile vial, add the appropriate volume of anhydrous DMSO to the pre-weighed

MAK683 powder.
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Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Once fully dissolved, aliquot the stock solution into single-use volumes in tightly sealed vials.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage as per the

stability data.
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Caption: Workflow for preparing MAK683 stock solution.
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Protocol 2: Assessment of Long-Term Stability of
MAK683 in DMSO
This protocol provides a framework for evaluating the stability of MAK683 in DMSO over time at

different storage temperatures.

Materials:

MAK683 in DMSO stock solution (prepared as in Protocol 1)

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) system

Appropriate column and mobile phases for MAK683 analysis

Incubators or freezers set to desired storage temperatures (e.g., 4°C, -20°C, -80°C)

Procedure:

Time Point Zero (T0) Analysis:

Immediately after preparing the stock solution, take an aliquot for initial analysis.

Dilute the sample to a suitable concentration for HPLC or LC-MS analysis.

Analyze the sample to determine the initial purity and concentration of MAK683. This will

serve as the baseline.

Sample Storage:

Store the remaining aliquots at the selected temperatures (e.g., 4°C, -20°C, and -80°C).

Protect samples from light.

Time Point Analysis:

At predetermined time intervals (e.g., 1, 3, 6, 12, and 24 months), retrieve one aliquot from

each storage temperature.
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Allow the aliquot to thaw completely and equilibrate to room temperature.

Prepare and analyze the sample using the same HPLC or LC-MS method as the T0

analysis.

Data Analysis:

Compare the purity and concentration of MAK683 at each time point to the T0 data.

Calculate the percentage of degradation over time for each storage condition.

A compound is generally considered stable if the degradation is less than 5-10%.
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Caption: Workflow for assessing the long-term stability of MAK683 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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